Cas no 928-04-1 (Potassium but-2-ynedioate)

• Product name: Potassium but-2-ynedioate
• CAS No: 928-04-1
• MF: C₄H₂KO₄
• MW: 153.154582500458
• CID: 40262
• PubChem ID: 87562352

Potassium but-2-ynedioate Chemical and Physical Properties

Names and Identifiers

• Acetylenedicarboxylic acid monopotassium salt
• 2-Butynedioic acid monopotassium salt
• Potassium but-2-ynedioate
• Potassium Hydrogen Acetylenedicarboxylate
• potassium,4-hydroxy-4-oxobut-2-ynoate
• Monopotassium Acetylenedicarboxylate
• Potassium 3-carboxypropiolate
• BXISNBUTGVYPFK-UHFFFAOYSA-L
• 2-Butynedioic acid dipotassium salt
• Acetylenedicarboxylicacidmonopotassiumsalt
• AK162166
• acetylenedicarboxylic acid di-potassium salt
• 2-Butynedioic acid, monopotassium salt (9CI)
• Acetylenedicarboxylic acid, monopotassium salt (8CI)
• Acetylenedicarboxylic acid, mono potassium salt
• 2-Butynedioic acid, potassium salt (1:1)
• MFCD00013143
• W-100271
• SY001833
• 2-Butynedioic acid, monopotassium salt
• DTXCID3048817
• 2Butynedioic acid, potassium salt (1:1)
• EC 213-169-2
• D97710
• Potassium hydrogen butynedioate
• acetylene dicarboxylic acid monopotassium salt
• acetylene dicarboxylic acid mono potassium salt
• NSC 631597
• A0830
• EINECS 213-169-2
• monoPotassium 2butynedioate
• 2Butynedioic acid, monopotassium salt
• Acetylenedicarboxylic acid, monopotassium salt
• potassium;4-hydroxy-4-oxobut-2-ynoate
• AKOS025116705
• potassium acetylenedicarboxylate(1-)
• DTXSID7061300
• Monopotassium salt of acetylenedicarboxylic acid
• U-4783
• AKOS015955443
• 928-04-1
• SCHEMBL3887607

• MDL： MFCD00013143
• Inchi： 1S/C4H2O4.K/c5-3(6)1-2-4(7)8;/h(H,5,6)(H,7,8);
• InChI Key： PJVDYLASYHLNQS-UHFFFAOYSA-N
• SMILES： [K].O=C(C#CC(O)=O)O
• BRN： 3571639

Computed Properties

• Exact Mass: 151.95100
• Monoisotopic Mass: 151.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White powder
• Melting Point: 133 ºC
• Boiling Point: 362.4 °C at 760 mmHg
• Flash Point: 187.2 °C
• Water Partition Coefficient: Slightly soluble (20 º C)
• Stability/Shelf Life: Stable. Incompatible with bases, reducing agents, oxidizing agents.
• PSA: 77.43000
• LogP: -2.17570

Potassium but-2-ynedioate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H310-H315-H319
• Warning Statement： P262-P264-P270-P280-P301+P310+P330-P302+P352+P310+P361+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 23/25-27-36/37/38
• Safety Instruction： S26-S36/37/39-S45
• RTECS：AP0700000
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：6.1
• PackingGroup：I
• Risk Phrases：R23/25; R27; R36/37/38
• Packing Group：I
• Safety Term：6.1

Potassium but-2-ynedioate Customs Data

• HS CODE：29171990
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Potassium but-2-ynedioate

Introduction to Potassium but-2-ynedioate (CAS No. 928-04-1)

Potassium but-2-ynedioate, a compound with the chemical formula K₂C₄H₂O₄, is a specialized organic salt that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique CAS number 928-04-1, is primarily recognized for its role in various synthetic applications and its potential utility in the development of novel therapeutic agents. The structure of potassium but-2-ynedioate consists of a central carbon atom double-bonded to two terminal carbon atoms, each of which is further connected to a carboxylate group. This distinctive molecular architecture makes it a versatile intermediate in organic synthesis, particularly in the preparation of complex molecules.

The significance of potassium but-2-ynedioate in modern chemistry cannot be overstated. Its applications span across multiple domains, including pharmaceutical synthesis, material science, and catalysis. In recent years, researchers have been exploring its potential as a building block for more intricate chemical structures. The compound's ability to participate in various chemical reactions, such as condensation and coupling reactions, makes it an invaluable asset in the laboratory. Moreover, its stability under a range of conditions enhances its practicality in industrial settings.

One of the most compelling aspects of potassium but-2-ynedioate is its role in the development of new drugs. The pharmaceutical industry has been increasingly interested in compounds that exhibit unique biochemical properties. Potassium but-2-ynedioate, with its reactive sites and structural versatility, has been investigated for its potential to serve as a precursor in the synthesis of bioactive molecules. For instance, it has been utilized in the preparation of specialized analogs that target specific biological pathways. These efforts have led to promising results in preclinical studies, where potassium but-2-ynedioate-based compounds have shown encouraging activity against various disease markers.

Recent advancements in synthetic methodologies have further highlighted the importance of potassium but-2-ynedioate. Techniques such as cross-coupling reactions and metal-catalyzed transformations have enabled chemists to manipulate its structure in novel ways. These innovations have not only expanded the compound's utility but also opened up new avenues for research. For example, researchers have successfully incorporated potassium but-2-ynedioate into polymers and nanoparticles, demonstrating its potential in nanomedicine and drug delivery systems.

The compound's behavior under different conditions has also been extensively studied. Investigations into its solubility, reactivity, and thermal stability have provided valuable insights into how it can be optimized for various applications. These studies have revealed that potassium but-2-ynedioate exhibits remarkable performance when used in controlled environments, such as inert atmospheres or specific temperature ranges. Such findings are crucial for ensuring consistent and reliable outcomes in chemical processes where precision is paramount.

In addition to its synthetic applications, potassium but-2-ynedioate has shown promise in environmental chemistry. Researchers are exploring its use as a reagent in green chemistry initiatives, where sustainability and eco-friendliness are key priorities. The compound's ability to participate in environmentally benign reactions has made it a candidate for processes that minimize waste and hazardous byproducts. This aligns with global efforts to develop more sustainable chemical practices.

The future prospects of potassium but-2-ynedioate are bright, with ongoing research uncovering new possibilities for its use. As the field of chemistry continues to evolve, this compound is expected to play an increasingly significant role in both academic and industrial settings. Its versatility and reactivity make it a cornerstone for innovation across multiple disciplines. By leveraging the unique properties of potassium but-2-ynedioate (CAS No. 928-04-1), scientists can push the boundaries of what is possible in chemical synthesis and drug development.